7-Methoxyquinoline-4(1H)-thione

• Molecular Formula: C10H9NOS
• Molecular Weight: 191.25 g/mol
• IUPAC Name: 7-methoxy-1H-quinoline-4-thione
• InChI: InChI=1S/C10H9NOS/c1-12-7-2-3-8-9(6-7)11-5-4-10(8)13/h2-6H,1H3,(H,11,13)
• InChI Key: ILWCBMQHHLQBCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=S)C=CN2

Description

7-Methoxyquinoline-4(1H)-thione is a useful research compound. Its molecular formula is C10H9NOS and its molecular weight is 191.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Hydroxy-7-methoxyquinoline (2.3 g, 13 mmol) dissolved in pyridine (30 ml) was added with phosphorus pentasulfide (2.9 g, 13 mmol) and refluxed for an hour. The reaction mixture was allowed to cool to room temperature and the solvent was removed under reduced pressure. The residues were added with water (80 ml) and stood at 0° C. for about 30 minutes. The resulting precipitates were collected by filtration, washed with water and recrystallized from mixed solvent (about 60 ml) of ethanol with water (2 : 1) to obtain 1.7 g (68%) of the titled orange compound.

Synthesis routes and methods II

Procedure details

4-Chloro-7-methoxyquinoline(965 mg, 5 mmol) and 70% sodium hydrosulfide (800 mg, 10 mmol) were added to ethanol (100 ml) and stirred at room temperature for 6 days. Ethanol was removed under reduced pressure from the reaction mixture. The residue was chromatographed by silica gel column chromatography, eluted with mixed solution of methylene chloride with methanol (16 : 1) for collection of yellow bands. The solvent was removed and the residue was added with a small amount of methylene chloride. The resulting precipitates were collected by filtration to obtain 590 mg (62%) of the titled compound. This compound was completely the same as the compound 1 obtained in the Example 1.